3-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-chlorophenyl)propanamide

• Molecular Formula: C16H13ClN2OS2
• Molecular Weight: 348.9 g/mol
• IUPAC Name: 3-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-chlorophenyl)propanamide
• InChI: InChI=1S/C16H13ClN2OS2/c17-11-5-1-2-6-12(11)18-15(20)9-10-21-16-19-13-7-3-4-8-14(13)22-16/h1-8H,9-10H2,(H,18,20)
• InChI Key: CDAZTZJFYXEUMY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)SCCC(=O)NC3=CC=CC=C3Cl

Description

3-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-chlorophenyl)propanamide is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as BC-11 and has been the focus of numerous studies investigating its synthesis, mechanism of action, and potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of BC-11 is not fully understood. However, studies have suggested that BC-11 may exert its antitumor and antifungal effects by inducing apoptosis, or programmed cell death, in cancer and fungal cells.
Biochemical and Physiological Effects:
BC-11 has been shown to have a variety of biochemical and physiological effects. One study found that BC-11 inhibited the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, BC-11 has been shown to inhibit the growth of certain bacteria and to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using BC-11 in lab experiments is its potent antitumor and antifungal activity, which makes it a promising candidate for the development of new cancer and antifungal therapies. However, one limitation of using BC-11 in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on BC-11. One area of interest is investigating its potential use as a photosensitizer in photodynamic therapy. Another area of interest is investigating its potential use as a treatment for Alzheimer's disease, due to its ability to inhibit the activity of acetylcholinesterase. Additionally, further studies are needed to fully understand the mechanism of action of BC-11 and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of BC-11 involves the reaction of 2-chlorobenzonitrile with 2-mercaptobenzothiazole in the presence of a base to form the intermediate 2-(2-chlorophenylthio)benzo[d]thiazole. This intermediate is then reacted with 3-chloropropionyl chloride to form BC-11.

Scientific Research Applications

BC-11 has been the subject of numerous studies investigating its potential therapeutic applications. One study found that BC-11 exhibited potent antitumor activity against human lung cancer cells in vitro. Another study found that BC-11 exhibited potent antifungal activity against Candida albicans. Additionally, BC-11 has been investigated for its potential use as a photosensitizer in photodynamic therapy.